(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate

• IUPAC Name: [(2Z)-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C20H11NO6S/c22-19-15-8-7-14(26-20(23)18-2-1-9-28-18)11-16(15)27-17(19)10-12-3-5-13(6-4-12)21(24)25/h1-11H/b17-10-
• InChI Key: MZGROUUDMQBKAZ-YVLHZVERSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])O3
• Isomeric SMILES: C1=CSC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/O3
• Molecular Formula: C20H11NO6S
• Molecular Weight: 393.4 g/mol

Description

(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H11NO6S and its molecular weight is 393.37. The purity is usually 95%.
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Scientific Research Applications

Photosensitive Protecting Groups

The compound's structural features, particularly the nitrobenzylidene moiety, find relevance in the development of photosensitive protecting groups. Such groups are crucial in synthetic chemistry for the temporary modification of functional groups to control their reactivity. The application of photosensitive protecting groups, including those related to nitrobenzyl and benzofuran derivatives, shows promise for future advancements in synthetic methodologies (B. Amit, U. Zehavi, A. Patchornik, 1974).

Drug Design and Medicinal Chemistry

The structural units of furan and thiophene, as seen in the compound of interest, play a significant role in drug design. They are parts of bioactive molecules that have been shown to exhibit various medicinal properties. Research on furanyl- or thienyl-substituted nucleobases, nucleosides, and their analogues highlights the importance of these heterocycles in developing compounds with antiviral, antitumor, antimycobacterial, and antiparkinsonian activities (T. Ostrowski, 2022).

Environmental and Analytical Chemistry

The nitro- and thiophene-related components are also of interest in environmental and analytical chemistry, especially concerning air pollution and the biodegradation of pollutants. Nitro-PAHs and oxy-PAHs, which may share structural similarities with the compound , pose a higher health risk in ambient air. Their study helps in understanding pollution sources and the pathways of photochemistry in the atmosphere (G. Lammel, 2015).

Liquid Crystal Research

The benzylidene and thiophene components are relevant to the study of liquid crystals. Methylene-linked liquid crystal dimers, which can exhibit structures similar to the compound , have been reported to form unique nematic phases. This research contributes to the development of new materials with potential applications in displays and optical devices (P. Henderson, C. Imrie, 2011).